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Compound of Interest

Compound Name:
5-(2,5-Dimethoxyphenyl)-2-

formylphenol

CAS No.: 1261976-69-5

Cat. No.: B6378483

Get Quote

Executive Summary & Compound Profile
5-(2,5-Dimethoxyphenyl)-2-formylphenol (also known as 5-(2,5-

dimethoxyphenyl)salicylaldehyde) is a biphenyl derivative characterized by a phenolic hydroxyl

group ortho to a formyl group (aldehyde), with a dimethoxyphenyl substituent at the 5-position.

Due to its aromatic biphenyl core and methoxy substituents, this compound exhibits low

aqueous solubility and high lipophilicity. Successful application in biological assays requires

precise solubilization in organic solvents (DMSO) followed by controlled dilution into aqueous

buffers to prevent precipitation ("crashing out").
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Property
Value
(Theoretical/Estimated)

Notes

Molecular Formula C₁₅H₁₄O₄

Molecular Weight ~258.27 g/mol

LogP (Octanol/Water) ~2.8 – 3.2 Highly Lipophilic

pKa (Phenolic OH) ~7.8 – 8.5
Ionizes at basic pH (increases

solubility but risk of oxidation)

Appearance Yellow to Off-White Solid Typical of salicylaldehydes

Solubility Profile
DMSO (Dimethyl Sulfoxide)[2][6][7][8][9]

Solubility:High. The compound is freely soluble in anhydrous DMSO.

Recommended Stock Concentration:10 mM – 50 mM.

Stability: Stable in DMSO at -20°C for >6 months if protected from light and moisture.

Mechanism: DMSO disrupts the intermolecular hydrogen bonding of the solid crystal lattice,

effectively solvating the hydrophobic biphenyl core.

Water / Aqueous Buffers (PBS, Tris)
Solubility:Very Low (< 50 µM).

Behavior: The compound is hydrophobic. Direct addition of solid to water will result in a

suspension, not a solution.

Risk: Rapid precipitation occurs if the final DMSO concentration in water is too low (< 0.1%)

while the compound concentration remains high (> 100 µM).

Experimental Protocol: Stock Preparation & Dilution
Materials Required[1][2][5][6][8][9][10][11][12]
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Compound: 5-(2,5-Dimethoxyphenyl)-2-formylphenol (Solid)

Solvent: Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%)

Vials: Amber glass vials (to protect from light)

Gas: Argon or Nitrogen (optional, for long-term storage)

Phase 1: Preparation of DMSO Stock Solution (20 mM)
Objective: Create a stable, high-concentration master stock.

Weighing: Accurately weigh 5.16 mg of the solid compound.

Dissolution: Transfer to an amber vial. Add 1.0 mL of anhydrous DMSO.

Note: If weighing a different amount, calculate volume using:

Mixing: Vortex vigorously for 30–60 seconds. Ensure no solid particles remain visible.

Validation: Solution should be clear and yellow/amber. If cloudy, sonicate for 5 minutes at

37°C.

Aliquot & Store: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles. Store

at -20°C or -80°C.

Phase 2: Preparation of Working Solution (Aqueous)
Objective: Dilute stock into assay buffer without precipitation.

Critical Rule: Always add the DMSO stock to the Buffer, never the buffer to the stock.

Thaw: Thaw the DMSO stock aliquot at room temperature (protect from light). Vortex before

use.

Intermediate Dilution (Optional but Recommended):

If the final assay requires a very low concentration (e.g., 1 µM), create a 10x or 100x

intermediate in DMSO first.
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Example: Dilute 20 mM stock 1:10 in DMSO to get 2 mM.

Final Dilution:

Prepare the assay buffer (e.g., PBS pH 7.4) in a tube.

While vortexing the buffer gently, slowly pipet the DMSO stock into the center of the liquid.

Target: Final DMSO concentration should be ≤ 1.0% (v/v) to minimize cytotoxicity and

solvent effects.

Example: Add 1 µL of 20 mM Stock to 999 µL Buffer

Final: 20 µM compound, 0.1% DMSO.

Visual Workflows (Graphviz)
Diagram 1: Solubilization & Dilution Workflow
This flowchart illustrates the critical path from solid compound to assay-ready solution,

highlighting decision points to prevent precipitation.
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Caption: Step-by-step solubilization workflow ensuring complete dissolution before aqueous

introduction.

Diagram 2: Chemical Structure & Interaction
Representation of the biphenyl-salicylaldehyde core and its interaction with solvents.
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Caption: Structural components of 5-(2,5-Dimethoxyphenyl)-2-formylphenol and solvent

interaction mechanics.
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Observation Probable Cause Corrective Action

Cloudiness upon adding to

buffer

Concentration exceeds

solubility limit (likely >50 µM).

Dilute further or increase

DMSO % (max 1%). Use a

carrier protein (BSA) if

compatible.

Yellow precipitate in stock
Saturation or water ingress in

DMSO.

Warm to 37°C and sonicate.

Ensure DMSO is anhydrous.

Loss of signal (Fluorescence)
Oxidation of the aldehyde or

phenol.

Prepare fresh stock. Store

under inert gas (Argon).

Color change (Darkening) Oxidation (Quinone formation).

Discard stock. Phenols are

sensitive to oxidation at high

pH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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